molecular formula C4HCl2NO2S B8624804 2,3-Dichloro-5-nitrothiophene

2,3-Dichloro-5-nitrothiophene

Cat. No.: B8624804
M. Wt: 198.03 g/mol
InChI Key: TWLCOAXZOFXSMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dichloro-5-nitrothiophene is a useful research compound. Its molecular formula is C4HCl2NO2S and its molecular weight is 198.03 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C4HCl2NO2S

Molecular Weight

198.03 g/mol

IUPAC Name

2,3-dichloro-5-nitrothiophene

InChI

InChI=1S/C4HCl2NO2S/c5-2-1-3(7(8)9)10-4(2)6/h1H

InChI Key

TWLCOAXZOFXSMK-UHFFFAOYSA-N

Canonical SMILES

C1=C(SC(=C1Cl)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-nitrothiophene (10.0 g, 77.5 mmol) in 60 ml of chloroform is added aluminum chloride (6.0 g, 45.0 mmol). The mixture is cooled to 10° and chlorine gas is bubbled through for 3 hours at 25°-30°. Nitrogen gas is then bubbled through the mixture for 10 min., after which the mixture is poured into ice water and extracted with chloroform. The combined chloroform layers are washed with water and with brine and dried to give 2-nitro-4,5-dichlorothiophene.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

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